Cas no 2228470-19-5 (1-(3,5-dimethoxypyridin-4-yl)propan-2-ol)

• Product Name: 1-(3,5-dimethoxypyridin-4-yl)propan-2-ol
• CAS No: 2228470-19-5
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 6455949
• PubChem ID: 165616118
• Update Time: 2025-06-08

1-(3,5-dimethoxypyridin-4-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dimethoxypyridin-4-yl)propan-2-ol
• EN300-1824852
• 2228470-19-5

• Inchi： 1S/C10H15NO3/c1-7(12)4-8-9(13-2)5-11-6-10(8)14-3/h5-7,12H,4H2,1-3H3
• InChI Key： NOZPXQKRQYGTOS-UHFFFAOYSA-N
• SMILES： OC(C)CC1C(=CN=CC=1OC)OC

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 51.6Ų

Additional information on 1-(3,5-dimethoxypyridin-4-yl)propan-2-ol

Comprehensive Overview of 1-(3,5-dimethoxypyridin-4-yl)propan-2-ol (CAS No. 2228470-19-5): Properties, Applications, and Research Insights

1-(3,5-dimethoxypyridin-4-yl)propan-2-ol (CAS No. 2228470-19-5) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This pyridine derivative combines a dimethoxy-substituted pyridine ring with a propan-2-ol side chain, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for bioactive molecules, given the privileged structure of its 3,5-dimethoxypyridine core.

The compound's molecular structure (C10H15NO3) exhibits interesting physicochemical properties. The dimethoxy groups at positions 3 and 5 of the pyridine ring contribute to its electron-rich nature, while the hydroxypropyl side chain enhances solubility in polar solvents. These characteristics make 1-(3,5-dimethoxypyridin-4-yl)propan-2-ol particularly valuable in medicinal chemistry, where researchers are exploring its use in developing kinase inhibitors and central nervous system (CNS) active compounds.

Recent studies highlight the growing importance of heterocyclic compounds like 1-(3,5-dimethoxypyridin-4-yl)propan-2-ol in addressing modern healthcare challenges. With increasing interest in targeted therapies and personalized medicine, this compound's structural flexibility allows for diverse modifications to optimize drug-like properties. Its pyridine scaffold is particularly relevant in the development of small molecule therapeutics for neurological disorders and inflammatory conditions.

From a synthetic chemistry perspective, CAS 2228470-19-5 represents an interesting case study in regioselective functionalization. The 4-position of the 3,5-dimethoxypyridine ring offers a strategic point for further derivatization, enabling the creation of diverse chemical libraries for biological screening. This aligns with current trends in fragment-based drug discovery, where such privileged structures serve as valuable starting points for lead optimization.

The compound's stability profile and drug-like characteristics have made it a subject of interest in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies. Researchers are investigating how the dimethoxy substitution pattern influences metabolic stability compared to other pyridine derivatives. These investigations are crucial for developing next-generation pharmaceuticals with improved pharmacokinetic properties.

In material science applications, 1-(3,5-dimethoxypyridin-4-yl)propan-2-ol shows promise as a precursor for functional materials. The electron-donating methoxy groups combined with the hydroxypropyl moiety create opportunities for designing novel coordination complexes and ligand systems. This has potential implications for developing advanced catalysts and sensor materials in various industrial applications.

Quality control and analytical characterization of CAS 2228470-19-5 typically involve advanced techniques such as HPLC (High-Performance Liquid Chromatography), NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical intermediates and research chemicals. The growing demand for high-purity building blocks in drug discovery has increased attention to reliable synthetic routes for this compound.

Environmental and safety considerations for 1-(3,5-dimethoxypyridin-4-yl)propan-2-ol follow standard laboratory protocols for handling organic compounds. While not classified as hazardous under current regulations, proper chemical safety measures should always be observed during its use. The compound's biodegradability and ecotoxicological profile are subjects of ongoing research as part of broader green chemistry initiatives.

The commercial availability of 1-(3,5-dimethoxypyridin-4-yl)propan-2-ol from specialty chemical suppliers has facilitated its adoption in various research programs. Current market trends show increasing demand for such fine chemicals, driven by expansion in contract research organizations and drug discovery outsourcing. This reflects the broader growth of the pharmaceutical intermediates market, projected to expand significantly in coming years.

Future research directions for CAS 2228470-19-5 may explore its potential in bioconjugation chemistry and prodrug development. The hydroxyl group in its structure offers opportunities for creating ester derivatives or other bioreversible linkages, potentially enhancing drug delivery properties. Such applications align with current interests in targeted drug delivery systems and controlled release formulations.

From an intellectual property perspective, novel applications of 1-(3,5-dimethoxypyridin-4-yl)propan-2-ol continue to emerge in patent literature. Recent filings demonstrate its utility in creating selective enzyme inhibitors and receptor modulators, particularly in areas like neurodegenerative disease research and metabolic disorder therapeutics. This underscores the compound's relevance in cutting-edge biomedical research.

In conclusion, 1-(3,5-dimethoxypyridin-4-yl)propan-2-ol (CAS No. 2228470-19-5) represents a valuable chemical entity with diverse applications in pharmaceutical research and material science. Its unique molecular architecture, combining a dimethoxypyridine core with a hydroxypropyl side chain, offers multiple opportunities for structural modification and functionalization. As research continues to uncover new applications for this versatile intermediate, its importance in drug discovery pipelines and advanced material development is likely to grow significantly.